桥头基团调控配位网络拓扑
在构建铀酰离子配位聚合物时,以4-(2-羧乙基)-4-硝基庚二酸 (H3tcenm) 作为配体,其中心硝基(NO2)表现为旁观基团,不参与配位。相比之下,以三(2-羧乙基)膦 (H3tcep) 作为配体时,其中心膦基团在原位被氧化为氧化膦并参与配位 [1]。这种桥头基团的差异直接导致最终形成的配位聚合物结构截然不同:H3tcenm主要形成二维的hcb拓扑网络,而H3tcepo则形成具有复杂互穿结构的三维网络 [1]。
| Evidence Dimension | 配位聚合物拓扑结构与维度 |
|---|---|
| Target Compound Data | 形成二维 (2D) 配位聚合物,具有 hcb 拓扑结构;中心硝基不参与配位 [1]。 |
| Comparator Or Baseline | 三(2-羧乙基)膦 (H3tcep),氧化后生成氧化膦 (H3tcepo),形成三维 (3D) 配位网络,中心氧化膦参与配位 [1]。 |
| Quantified Difference | 结构维度不同 (2D vs 3D);拓扑结构不同 (hcb vs 复杂互穿网络) [1]。 |
| Conditions | 在溶剂热条件下与铀酰离子及多种结构导向剂反应 [1]。 |
Why This Matters
该证据证明,通过选择带有特定‘无配位’桥头基团的三羧酸结构单元,可以精确控制所得配位聚合物的维度与拓扑结构,这是其他类似物无法实现的结构导向功能。
- [1] Thuéry, P., Atoini, Y., & Harrowfield, J. (2023). Triple-armed aliphatic tricarboxylic acids as sources of ligands for uranyl ion: influence of bridgehead functionalization. CrystEngComm, 25, 3387-3398. View Source
